Cas no 1247764-14-2 (2-(3-hydroxythiolan-3-yl)acetic acid)

2-(3-hydroxythiolan-3-yl)acetic acid structure

1247764-14-2 structure

Product Name:2-(3-hydroxythiolan-3-yl)acetic acid

CAS No:1247764-14-2

Molecular Formula:C₆H₁₀O₃S

Molecular Weight:162.206800937653

CID:6328998

PubChem ID:62394523

2-(3-hydroxythiolan-3-yl)acetic acid Properties

Names and Identifiers

- 2-(3-hydroxythiolan-3-yl)acetic acid
- 1247764-14-2
- SCHEMBL20153617
- 2-(3-Hydroxytetrahydrothiophen-3-yl)acetic acid
- CS-0345716
- EN300-1256119
- AKOS011681698
- InChIKey： LIOGSDUXRIFOOG-UHFFFAOYSA-N
- Inchi： 1S/C6H10O3S/c7-5(8)3-6(9)1-2-10-4-6/h9H,1-4H2,(H,7,8)
- SMILES： S1CCC(CC(=O)O)(C1)O

Computed Properties

Exact Mass: 162.03506535g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 162.03506535g/mol
Heavy Atom Count: 10
Complexity: 148
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 82.8Å²

2-(3-hydroxythiolan-3-yl)acetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1256119-1.0g	2-(3-hydroxythiolan-3-yl)acetic acid	1247764-14-2		1g	$0.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1416386-50mg	2-(3-Hydroxytetrahydrothiophen-3-yl)acetic acid	1247764-14-2	98%	50mg	￥22435.00	2024-08-09

2-(3-hydroxythiolan-3-yl)acetic acid Related Literature

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Sajal Kumar Das,Chang Su Lim,Sun Young Yang,Ji Hee Han,Bong Rae Cho Chem. Commun., 2012,48, 8395-8397
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3. Water stability and orthogonal patterning of flexible micro-electrochemical transistors on plastic†

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4. Government of Madras. Annual Report of the Chemical Examiner for the year 1933

Analyst, 1934,59, 541-544
5. An amphiphilic B,O-chelated aza-BODIPY dye: synthesis, pH-sensitivity, and aggregation behaviour in a H2O/DMSO mixed solvent†

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Chem. Commun. (London), 1965, 241-241
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9. Preparation, characterization, and thermal properties of novel fire-resistant microencapsulated phase change materials based on paraffin and a polystyrene shell

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10. Effect of solvent, in the sol–gel synthesis of CoAl2O4, on the structure and catalytic properties in 1,4-butanediol dehydrocyclization

Gheorghiţa Mitran,Tam Le Phuong Nguyen,Dong-Kyun Seo React. Chem. Eng., 2023,8, 1901-1913

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